(9S,10R,12Z)-9,10-Dihydroxy-12-octadecenoic acid
(9S,10R,12Z)-9,10-Dihydroxy-12-octadecenoic acid
Leukotoxin is the 9(10) epoxide of linoleic acid, generated by neutrophils during the oxidative burst. This unstable compound is rapidly degraded by epoxide hydrolases to form the diol, (±)9(10)-DiHOME. Mitochondrial dysfunction, vasodilation, and apoptosis are features of leukotoxin toxicity. In renal proximal tubular cells, the diol hydrolysis products of leukotoxin, such as (±)9(10)-DiHOME, have been directly implicated as the cytotoxic agent responsible for cell death.
Brand Name:
Vulcanchem
CAS No.:
263399-34-4
VCID:
VC0163382
InChI:
InChI=1S/C18H34O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h7,10,16-17,19-20H,2-6,8-9,11-15H2,1H3,(H,21,22)/b10-7-/t16-,17+/m1/s1
SMILES:
CCCCCC=CCC(C(CCCCCCCC(=O)O)O)O
Molecular Formula:
C18H34O4
Molecular Weight:
314.5 g/mol
(9S,10R,12Z)-9,10-Dihydroxy-12-octadecenoic acid
CAS No.: 263399-34-4
Reference Standards
VCID: VC0163382
Molecular Formula: C18H34O4
Molecular Weight: 314.5 g/mol
| CAS No. | 263399-34-4 |
|---|---|
| Product Name | (9S,10R,12Z)-9,10-Dihydroxy-12-octadecenoic acid |
| Molecular Formula | C18H34O4 |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | (Z,9S,10R)-9,10-dihydroxyoctadec-12-enoic acid |
| Standard InChI | InChI=1S/C18H34O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h7,10,16-17,19-20H,2-6,8-9,11-15H2,1H3,(H,21,22)/b10-7-/t16-,17+/m1/s1 |
| Standard InChIKey | XEBKSQSGNGRGDW-XKJZPFPASA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@H]([C@H](CCCCCCCC(=O)O)O)O |
| SMILES | CCCCCC=CCC(C(CCCCCCCC(=O)O)O)O |
| Canonical SMILES | CCCCCC=CCC(C(CCCCCCCC(=O)O)O)O |
| Description | Leukotoxin is the 9(10) epoxide of linoleic acid, generated by neutrophils during the oxidative burst. This unstable compound is rapidly degraded by epoxide hydrolases to form the diol, (±)9(10)-DiHOME. Mitochondrial dysfunction, vasodilation, and apoptosis are features of leukotoxin toxicity. In renal proximal tubular cells, the diol hydrolysis products of leukotoxin, such as (±)9(10)-DiHOME, have been directly implicated as the cytotoxic agent responsible for cell death. |
| Synonyms | Leukotoxin diol |
| Reference | 1.Hayakawa, M.,Sugiyama, S.,Takamura, T., et al. Neutrophils biosynthesize leukotoxin, 9,10-epoxy-12-octadecenoate. Biochemical and Biophysical Research Communications 137, 424-430 (1986). |
| PubChem Compound | 25320856 |
| Last Modified | Nov 11 2021 |
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